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Compound of Interest

Compound Name: N,N,N'-Triethylethylenediamine

Cat. No.: B085550

For researchers and professionals in drug development, the proper handling and disposal of
chemical reagents are paramount to ensuring laboratory safety and environmental protection.
This guide provides a detailed, step-by-step procedure for the safe disposal of N,N,N’-
Triethylethylenediamine, a flammable and corrosive amine. Adherence to these guidelines, in
conjunction with local and institutional regulations, is critical for minimizing risks.

l. Pre-Disposal Safety and Handling

Before initiating the disposal process, proper handling and storage of N,N,N'-
Triethylethylenediamine waste are essential.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles or a face shield, and a lab coat.[1][2][3] Work should be
conducted in a well-ventilated area, preferably under a chemical fume hood.[3]

e Waste Segregation: Do not mix N,N,N'-Triethylethylenediamine waste with other chemical
waste streams unless compatibility has been confirmed.[4] It is incompatible with acids,
strong oxidizing agents, acid anhydrides, and acid chlorides.[5]

» Container Management: Waste should be collected in a designated, properly labeled, and
tightly sealed container.[3][4] The container should be stored in a cool, dry, and well-
ventilated area away from heat, sparks, and open flames.[3][5]

Il. Spill Management
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In the event of a spill, immediate and appropriate action is necessary to prevent further
hazards.

» Eliminate Ignition Sources: Immediately remove all sources of ignition from the area.[3][6]
» Ventilate the Area: Ensure adequate ventilation to disperse flammable vapors.[2]

o Contain the Spill: Use a non-combustible absorbent material, such as sand or earth, to
absorb the spilled liquid.[6]

o Collect and Dispose: Carefully collect the absorbed material using non-sparking tools and
place it into a suitable container for hazardous waste disposal.[3][6]

o Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and
water.

lll. Disposal Procedure

The disposal of N,N,N'-Triethylethylenediamine is governed by local, regional, and national
hazardous waste regulations. The following is a general procedural workflow:

o Waste Characterization: N,N,N'-Triethylethylenediamine is classified as a hazardous waste
due to its flammable and corrosive properties.[5]

o Consult Regulations: It is mandatory to consult your institution's environmental health and
safety (EHS) office and local hazardous waste regulations to ensure complete and accurate
classification and disposal procedures.[5]

e Engage a Licensed Waste Disposal Contractor: The disposal of this chemical must be
handled by a licensed hazardous waste disposal company.[4][7] Provide them with the
Safety Data Sheet (SDS) to ensure proper handling and transport.

o Packaging for Transport: Ensure the waste container is securely sealed and properly labeled
for transport according to the contractor's and regulatory requirements. The UN number for
transport is UN2734 for "AMINES, LIQUID, CORROSIVE, FLAMMABLE, N.O.S.".[5]

IV. Quantitative Data Summary
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The following table summarizes key quantitative data for N,N,N'-Triethylethylenediamine:

Property Value

CAS Number 105-04-4

Molecular Formula C8H20N2

Molecular Weight 144.26 g/mol

Boiling Point 54 - 55 °C at 17 hPa
Flash Point 32 °C (closed cup)
Relative Density 0.804 g/cm3 at 25 °C
UN Number UN2734

Hazard Class 8 (Corrosive)
Subsidiary Hazard Class 3 (Flammable)

Packing Group Il

Source: ChemicalBook Safety Data Sheet[1], Fisher Scientific Safety Data Sheet[5]

V. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of N,N,N'-
Triethylethylenediamine.
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Figure 1. A flowchart outlining the key steps for the safe and compliant disposal of N,N,N’-
Triethylethylenediamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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